Cas no 2001-73-2 (2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide)

• Product Name: 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide
• CAS No: 2001-73-2
• MF: C₁₈H₃₄I₂N₄O₄
• MW: 624.295909404755
• CID: 1391735
• PubChem ID: 121261
• Update Time: 2025-04-20

2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone,diiodide
• 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone
• diiodide
• Piperidinium, 1,1'-(1,4-piperazinediylbis(carbonylmethylene))bis(1-methyl-, diiodide
• DTXSID10941990
• 4,4'-[Piperazine-1,4-diylbis(2-oxoethane-2,1-diyl)]bis(4-methylmorpholin-4-ium) diiodide
• 2001-73-2
• 1,1'-(1,4-Piperazinediylbis(carbonylmethylene))bis(1-methylpiperidinium iodide)
• 2-(4-methylmorpholin-4-ium-4-yl)-1-[4-[2-(4-methylmorpholin-4-ium-4-yl)acetyl]piperazin-1-yl]ethanone;diiodide

• Inchi： 1S/C18H34N4O4.2HI/c1-21(7-11-25-12-8-21)15-17(23)19-3-5-20(6-4-19)18(24)16-22(2)9-13-26-14-10-22;;/h3-16H2,1-2H3;2*1H/q+2;;/p-2
• InChI Key： OSMRYLQTULPOAT-UHFFFAOYSA-L
• SMILES： [I-].[I-].O1CC[N+](C)(CC(N2CCN(CC2)C(C[N+]2(C)CCOCC2)=O)=O)CC1

Computed Properties

• Exact Mass: 589.8
• Monoisotopic Mass: 624.06695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• PSA: 59.08